4-chloro-N-({[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide

• IUPAC Name: 4-chloro-N-[(2-pyridin-3-yl-1,3-benzoxazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C20H13ClN4O2S/c21-14-5-3-12(4-6-14)18(26)25-20(28)23-15-7-8-17-16(10-15)24-19(27-17)13-2-1-9-22-11-13/h1-11H,(H2,23,25,26,28)
• InChI Key: SOQZFIABYWAPFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC3=C(O2)C=CC(=C3)NC(=S)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H13ClN4O2S
• Molecular Weight: 408.9 g/mol

Description

4-chloro-N-({[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as PBTZ169 or simply 169 and has been studied extensively in recent years.

Mechanism of Action

PBTZ169 inhibits the activity of DprE1 by binding to a specific site on the enzyme. This binding prevents the enzyme from functioning properly, which ultimately leads to the death of the bacteria.
Biochemical and Physiological Effects:
PBTZ169 has been found to have minimal toxicity to human cells, making it a promising candidate for further development as a TB drug. In addition, this compound has been shown to have good pharmacokinetic properties, meaning that it can be easily absorbed and distributed throughout the body.

Advantages and Limitations for Lab Experiments

One of the major advantages of PBTZ169 is its ability to inhibit the growth of drug-resistant strains of M. tuberculosis. This is particularly important given the increasing prevalence of drug-resistant TB worldwide. However, one limitation of this compound is its relatively low potency compared to other TB drugs currently in use.

Future Directions

There are several potential future directions for research on PBTZ169. One area of interest is the development of more potent analogs of this compound. In addition, further studies are needed to fully understand the mechanism of action of PBTZ169 and to identify any potential drug interactions or side effects. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis method of PBTZ169 involves the reaction of 2-aminobenzoxazole and 3-pyridinecarboxaldehyde in the presence of a base to form 2-(3-pyridinyl)-1,3-benzoxazol-5-amine. This intermediate is then reacted with carbon disulfide and an amine to form the final product, 4-chloro-N-({[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide.

Scientific Research Applications

PBTZ169 has been found to have potential applications in the field of tuberculosis (TB) research. This compound has been shown to have activity against both drug-susceptible and drug-resistant strains of Mycobacterium tuberculosis, the bacteria that causes TB. PBTZ169 has been found to inhibit the activity of an enzyme called DprE1, which is essential for the survival of M. tuberculosis.